Cas no 2282-84-0 (Methyl 2,4,6-trimethylbenzoate)

• Product Name: Methyl 2,4,6-trimethylbenzoate
• CAS No: 2282-84-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00184961
• CID: 42723
• PubChem ID: 519982
• Update Time: 2025-04-18

Methyl 2,4,6-trimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4,6-trimethylbenzoate
• 2,4,6-trimethylbenzoic acid, methyl ester
• METHYL-2,4,6-TRIMETHYL BENZOATE
• 2,4,6-Trimethyl-benzoesaeure-methylester
• 2,4,6-trimethyl-benzoic acid methyl ester
• Benzoic acid,2,4,6-trimethyl-,methyl ester
• methyl mesitoate
• 2,4,6-Trimethylbenzoic acid methyl ester
• Methyl .beta.-isodurilate
• Benzoic acid, 2,4,6-trimethyl-, methyl ester
• PubChem15474
• PXLABDTXHJPRRH-UHFFFAOYSA-N
• I507
• 2,4,6-(CH3)3-C6H2-COOCH3
• Benzoic acid,2,4,6-trimethyl-, methyl ester
• M-
• MFCD00184961
• AKOS008910830
• D93284
• SCHEMBL1036031
• FT-0655574
• CS-0195885
• CAA28284
• 2282-84-0
• AS-13511
• Q27456443
• DTXSID40334215
• A816379
• methyl 2,4,6-trimethyl benzoate
• Methyl2,4,6-trimethylbenzoate

• MDL： MFCD00184961
• Inchi： 1S/C11H14O2/c1-7-5-8(2)10(9(3)6-7)11(12)13-4/h5-6H,1-4H3
• InChI Key： PXLABDTXHJPRRH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.011
• Boiling Point: 239 °C at 760 mmHg
• Flash Point: 239 °C at 760 mmHg
• Refractive Index: 1.507
• PSA: 26.30000
• LogP: 2.39840

Methyl 2,4,6-trimethylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters